Cas no 41890-92-0 (2-Octanol,7-methoxy-3,7-dimethyl-)

2-Octanol,7-methoxy-3,7-dimethyl- Properties

Names and Identifiers

• 2-Octanol,7-methoxy-3,7-dimethyl-
• 2-Octanol, 3,7-dimethyl-7-methoxy-
• 3,7-Dimethyl-7-methoxy-2-octanol
• 3,7-dimethyl-7-methoxyoctan-2-ol
• 7-methoxy-3,7-dimethyl-2-octanol
• 7-methoxy-3,7-dimethyl-octan-2-ol
• BRN 1921024
• Dihydromethoxyelgenol
• EINECS 255-574-7
• Elesant
• Methoxyelgenol
• Osirol
• +Expand

• InChIKey： ZJVRYPHKSDHLTC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H24O2/c1-9(10(2)12)7-6-8-11(3,4)13-5/h9-10,12H,6-8H2,1-5H3
• SMILES： COC(C)(C)CCCC(C)C(O)C

Computed Properties

• Exact Mass: 188.178
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 188.178
• Heavy Atom Count: 13
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 2.59860
• PSA: 29.46000
• Refractive Index: 1.4260 (estimate)
• Boiling Point: 263.33°C (rough estimate)
• Flash Point: 65.1ºC
• Color/Form: Colorless to yellowish liquid
• Density: 0.9217 (rough estimate)